Cas no 88135-26-6 (methyl 2-(4-amino-2,6-dichlorophenyl)acetate)
Methyl 2-(4-amino-2,6-dichlorophenyl)acetate is a chlorinated aromatic ester with a reactive amino group, making it a versatile intermediate in organic synthesis. Its dichlorinated phenyl ring enhances stability and selectivity in electrophilic substitution reactions, while the ester group allows for further functionalization, such as hydrolysis or reduction. The presence of the amino group at the para position facilitates derivatization for applications in pharmaceuticals, agrochemicals, and specialty chemicals. This compound is particularly valued for its well-defined reactivity profile and compatibility with a range of synthetic conditions. High purity grades ensure consistent performance in research and industrial processes.
88135-26-6 structure
Product Name:methyl 2-(4-amino-2,6-dichlorophenyl)acetate
CAS No:88135-26-6
MF:C9H9Cl2NO2
MW:234.079260587692
CID:2126458
PubChem ID:67021638
Update Time:2025-06-07
methyl 2-(4-amino-2,6-dichlorophenyl)acetate Chemical and Physical Properties
Names and Identifiers
-
- methyl 2-(4-amino-2,6-dichlorophenyl)acetate
- 819-856-9
- DB-334413
- Z1813079717
- CGTBRJDCBUVUBG-UHFFFAOYSA-N
- AKOS034140751
- 88135-26-6
- Methyl 4-amino-2,6-dichlorobenzeneacetate
- DTXCID701702264
- SCHEMBL1408532
- DTXSID101271677
- methyl2-(4-amino-2,6-dichlorophenyl)acetate
- EN300-1692624
- NDA13526
- (4-amino-2,6-dichloro-phenyl)-acetic acid methyl ester
-
- Inchi: 1S/C9H9Cl2NO2/c1-14-9(13)4-6-7(10)2-5(12)3-8(6)11/h2-3H,4,12H2,1H3
- InChI Key: CGTBRJDCBUVUBG-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=C(C=1CC(=O)OC)Cl)N
Computed Properties
- Exact Mass: 233.0010339Da
- Monoisotopic Mass: 233.0010339Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 3
- Complexity: 201
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.3
- Topological Polar Surface Area: 52.3Ų
methyl 2-(4-amino-2,6-dichlorophenyl)acetate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1692624-0.05g |
methyl 2-(4-amino-2,6-dichlorophenyl)acetate |
88135-26-6 | 95% | 0.05g |
$347.0 | 2023-09-20 | |
| Enamine | EN300-1692624-0.1g |
methyl 2-(4-amino-2,6-dichlorophenyl)acetate |
88135-26-6 | 95% | 0.1g |
$518.0 | 2023-09-20 | |
| Enamine | EN300-1692624-0.25g |
methyl 2-(4-amino-2,6-dichlorophenyl)acetate |
88135-26-6 | 95% | 0.25g |
$743.0 | 2023-09-20 | |
| Enamine | EN300-1692624-0.5g |
methyl 2-(4-amino-2,6-dichlorophenyl)acetate |
88135-26-6 | 95% | 0.5g |
$1170.0 | 2023-09-20 | |
| Enamine | EN300-1692624-1.0g |
methyl 2-(4-amino-2,6-dichlorophenyl)acetate |
88135-26-6 | 95% | 1.0g |
$1500.0 | 2023-07-08 | |
| Enamine | EN300-1692624-2.5g |
methyl 2-(4-amino-2,6-dichlorophenyl)acetate |
88135-26-6 | 95% | 2.5g |
$2940.0 | 2023-09-20 | |
| Enamine | EN300-1692624-5.0g |
methyl 2-(4-amino-2,6-dichlorophenyl)acetate |
88135-26-6 | 95% | 5.0g |
$4349.0 | 2023-07-08 | |
| Enamine | EN300-1692624-10.0g |
methyl 2-(4-amino-2,6-dichlorophenyl)acetate |
88135-26-6 | 95% | 10.0g |
$6450.0 | 2023-07-08 | |
| Enamine | EN300-1692624-1g |
methyl 2-(4-amino-2,6-dichlorophenyl)acetate |
88135-26-6 | 95% | 1g |
$1500.0 | 2023-09-20 | |
| Enamine | EN300-1692624-5g |
methyl 2-(4-amino-2,6-dichlorophenyl)acetate |
88135-26-6 | 95% | 5g |
$4349.0 | 2023-09-20 |
methyl 2-(4-amino-2,6-dichlorophenyl)acetate Related Literature
-
Erika A. Cobar,Paul R. Horn,Robert G. Bergman,Martin Head-Gordon Phys. Chem. Chem. Phys., 2012,14, 15328-15339
-
Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
-
3. Excimer emission and magnetoluminescence of radical-based zinc(ii) complexes doped in host crystals†Shojiro Kimura,Tetsuro Kusamoto Chem. Commun., 2020,56, 11195-11198
-
Qiao Song,Angela Bamesberger,Lingyun Yang,Haley Houtwed,Haishi Cao Analyst, 2014,139, 3588-3592
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
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